Cas no 2229448-53-5 (5-(2-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(2-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2229448-53-5
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 6390179
• PubChem ID: 165691766
• Update Time: 2025-06-08

5-(2-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1740041
• 2229448-53-5

• Inchi： 1S/C14H14N2O2/c1-16-13(12(8-15-16)14(17)18)11-5-3-2-4-10(11)9-6-7-9/h2-5,8-9H,6-7H2,1H3,(H,17,18)
• InChI Key： SGQJYXXPORGSLE-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1=CC=CC=C1C1CC1)=O

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-(2-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-(2-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2229448-53-5)

5-(2-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2229448-53-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a pyrazole core with substituents that include a 2-cyclopropylphenyl group and a methyl group at the 1-position, has garnered attention due to its structural complexity and potential biological activity. The presence of the pyrazole scaffold is particularly noteworthy, as this heterocyclic structure is widely recognized for its role in medicinal chemistry, often serving as a key pharmacophore in the development of drugs targeting various therapeutic areas.

The 5-(2-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid molecule represents a fascinating example of how structural modifications can influence biological properties. The 2-cyclopropylphenyl moiety introduces a rigid aromatic ring system with a cyclopropyl substituent, which can affect both the electronic properties and spatial orientation of the molecule. This substitution pattern is particularly interesting because it can modulate interactions with biological targets, potentially enhancing binding affinity or selectivity. The methyl group at the 1-position of the pyrazole ring further contributes to the molecule's overall shape and reactivity, making it a versatile scaffold for further derivatization and optimization.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating conditions such as inflammation, cancer, and infectious diseases. The specific combination of substituents in 5-(2-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid positions it as a promising candidate for further investigation in these areas. For instance, studies have shown that pyrazole-based molecules can exhibit inhibitory effects on various enzymes and receptors involved in pathogenic processes. The unique structural features of this compound may enable it to interact with biological targets in novel ways, offering potential advantages over existing therapeutic agents.

The synthesis of 5-(2-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 2-cyclopropylphenyl group typically involves Friedel-Crafts alkylation or acylation reactions, while the installation of the methyl group at the 1-position can be achieved through various methylation techniques. Advanced synthetic methodologies, such as transition-metal catalysis or asymmetric synthesis, may be employed to enhance selectivity and efficiency. The development of robust synthetic routes is crucial for producing sufficient quantities of this compound for both preclinical studies and potential future clinical applications.

From a computational chemistry perspective, the molecular structure of 5-(2-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid has been subjected to extensive modeling studies to predict its behavior in biological systems. Techniques such as molecular dynamics simulations, quantum mechanical calculations, and virtual screening have been utilized to understand how this compound interacts with proteins and other biomolecules. These computational approaches not only provide insights into its potential mechanism of action but also aid in the design of more effective derivatives. By leveraging computational tools, researchers can accelerate the drug discovery process and identify lead compounds with enhanced potency and selectivity.

The pharmacological profile of 5-(2-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid has been evaluated through various in vitro assays designed to assess its interaction with biological targets. Initial studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in disease pathways. For example, it has shown promise in assays targeting enzymes such as kinases or cytochrome P450 isoforms, which are known to play critical roles in drug metabolism and signaling pathways. Further investigation into its pharmacokinetic properties is also essential to understand how it is processed within the body and whether it meets the criteria for further development into a therapeutic agent.

One of the most compelling aspects of 5-(2-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid is its potential for structural diversification. By modifying different parts of its molecular framework, researchers can generate libraries of derivatives with tailored biological activities. Strategies such as replacing or altering substituents on the aromatic rings or introducing new functional groups can lead to compounds with improved efficacy or reduced side effects. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics against challenging diseases.

The regulatory landscape surrounding new chemical entities like 5-(2-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid is another critical consideration. Ensuring compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) is essential for advancing a compound through preclinical testing and into clinical trials. Documentation must be meticulous, covering aspects such as synthesis procedures, quality control measures, safety data, and pharmacological profiles. Meeting these stringent requirements is necessary before any therapeutic agent can be considered for human use.

In conclusion,5-(2-cyclopropylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2229448-53-5) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features make it a valuable starting point for developing new drugs targeting various diseases. Through continued investigation into its synthesis, biological activity, and pharmacological properties,this compound holds promise for contributing to advancements in medicine, offering hope for improved treatments for patients worldwide.